Bronchitis

Description

Bronchitis is an inflammation of the lining of the bronchial tubes, which carry air to and from the lungs. It can be acute, often caused by a viral infection like the common cold or flu, leading to a persistent cough, mucus production, fatigue, and shortness of breath. Chronic bronchitis, a form of COPD, is characterized by a daily cough and mucus production for at least three months a year for two consecutive years, typically due to long-term irritation from smoking or environmental pollutants.